Cas no 20837-86-9 (lead cyanamide)

• Product Name: lead cyanamide
• CAS No: 20837-86-9
• MF: CH₂N₂Pb
• MW: 249.239976406097
• MDL: MFCD00016279
• CID: 910647
• PubChem ID: 57375663
• Update Time: 2025-04-19

lead cyanamide Chemical and Physical Properties

Names and Identifiers

• lead cyanamide
• Carbamonitril,Blei(II)-(cyan-imid)
• Carbamonitril,Bleicyanamid
• carbamonitrile,lead (II)-(cyano-imide)
• carbamonitrile,lead cyanamide
• Cyanamide lead
• Cyanamide,lead salt
• Cyanamide,lead(2+)salt(1:1)
• cyanamide,lead(II) salt (1:1)
• lead cyanamidate
• lead(II) cyanamide
• Lead-2-cyanamide
• Lead(2+) cyanamide
• NSC 267682
• EC 244-073-9
• EINECS 244-073-9
• AV6CF794PB
• Cyanamide, lead(2+) salt (1:1)
• UNII-AV6CF794PB
• 20837-86-9
• cyanamide, lead salt
• Cyanamide,leadsalt

• MDL： MFCD00016279
• Inchi： 1S/CH2N2.Pb/c2-1-3;/h2H2;/q;+2
• InChI Key： HBROYSQCJFVOHF-UHFFFAOYSA-N
• SMILES： [Pb+2].NC#N

Computed Properties

• Exact Mass: 247.98300
• Monoisotopic Mass: 149.880532
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 3.2
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 6,6 g/cm3
• Melting Point: >250°C
• Boiling Point: 258.5°Cat760mmHg
• Flash Point: 1.2°C
• PSA: 36.15000
• LogP: -0.18042

lead cyanamide Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 20/22-33-50/53-61-62
• Safety Instruction： 45-53-61-60
• Hazardous Material Identification：
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides